Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate

• Molecular Formula: C15H14FNO4S
• Molecular Weight: 323.3 g/mol
• IUPAC Name: ethyl 4-[(3-fluorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C15H14FNO4S/c1-2-21-15(18)11-6-8-13(9-7-11)17-22(19,20)14-5-3-4-12(16)10-14/h3-10,17H,2H2,1H3
• InChI Key: GUHZIYZFOWCCGD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)F

Description

Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate, also known as EFSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EFSA is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate is not fully understood, but it is believed to act as a selective inhibitor of the COX-2 enzyme, which is responsible for the production of inflammatory mediators. By inhibiting COX-2, Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate can reduce inflammation and pain.
Biochemical and Physiological Effects
Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate has been shown to have a number of biochemical and physiological effects, including reducing the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to reduce the expression of pro-inflammatory cytokines and chemokines, which play a key role in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate is its high purity and stability, which makes it an ideal reagent for use in organic synthesis. However, Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate is also relatively expensive and may not be suitable for large-scale experiments.

Future Directions

There are a number of potential future directions for research on Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate, including:
1. Development of new Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate derivatives with improved anti-inflammatory and analgesic properties.
2. Investigation of the mechanism of action of Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate and its potential interactions with other enzymes and signaling pathways.
3. Exploration of the potential applications of Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate in materials science, such as the synthesis of new polymers and coatings.
4. Investigation of the potential use of Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate in the treatment of other inflammatory conditions, such as arthritis and asthma.
In conclusion, Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate is a promising chemical compound with a wide range of potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential applications in medicine, materials science, and other areas.

Synthesis Methods

Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate can be synthesized through a multistep process that involves the reaction of 3-fluoroaniline with benzenesulfonyl chloride to form 3-fluorobenzenesulfonamide. This intermediate is then reacted with ethyl 4-aminobenzoate to produce Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, Ethyl 4-{[(3-fluorophenyl)sulfonyl]amino}benzoate has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.